2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide

• IUPAC Name: 2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C19H18N2O4/c1-23-16-8-5-9-17(11-16)24-13-19(22)20-12-15-10-18(25-21-15)14-6-3-2-4-7-14/h2-11H,12-13H2,1H3,(H,20,22)
• InChI Key: HRPCOHQPTFDKND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NCC2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

2-(3-Methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide, also known as 2MPOMA, is a compound that has been widely studied due to its potential applications in scientific research. This compound has been found to be a useful tool for studying the biochemical and physiological effects of various compounds, as well as for synthesizing new compounds.

Scientific Research Applications

2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide has been found to be useful in a variety of scientific research applications. It has been used as a tool to study the biochemical and physiological effects of various compounds. It has also been used as a starting material for synthesizing new compounds. In addition, 2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide has been used as a reagent in organic synthesis, as a catalyst in photochemical reactions, and as a ligand in coordination chemistry.

Mechanism of Action

The mechanism of action of 2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide is not completely understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 results in the inhibition of the production of prostaglandins, which are involved in the regulation of inflammation, pain, and fever.
Biochemical and Physiological Effects
2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which can result in the inhibition of inflammation, pain, and fever. In addition, 2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide has been found to have antioxidant and anti-inflammatory effects, as well as to have cytotoxic effects in certain cell lines.

Advantages and Limitations for Lab Experiments

2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide has a number of advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, making it a cost-effective reagent for use in research. In addition, 2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide can be synthesized easily and quickly, allowing for the rapid preparation of the compound for use in experiments. However, there are some limitations to the use of 2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide in laboratory experiments. The compound is not very stable and can degrade over time. In addition, 2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide has not been extensively studied, making it difficult to predict its effects in certain situations.

Future Directions

There are a number of future directions for the use of 2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide in scientific research. One potential direction is to further study the compound’s mechanism of action to better understand its effects. In addition, further research could be done to explore the compound’s potential uses as a reagent in organic synthesis, as a catalyst in photochemical reactions, and as a ligand in coordination chemistry. Finally, further research could be done to explore the compound’s potential therapeutic applications, such as its potential use as an anti-inflammatory or antioxidant agent.

Synthesis Methods

2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide can be synthesized using a two-step process. The first step involves the conversion of 5-phenyl-1,2-oxazol-3-ylmethyl acetate to 2-(3-methoxyphenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide. This is achieved by reacting the acetate with 3-methoxybenzaldehyde in the presence of an acid catalyst such as p-toluenesulfonic acid (PTSA). The second step involves the purification of the product using silica gel column chromatography.